Cas no 1805066-19-6 (2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine)

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features reactive functional groups, including a chloromethyl substituent and a difluoromethyl group, enabling selective modifications for the development of complex molecules. The nitropyridine core enhances electrophilic reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability in drug design. This compound is particularly useful in agrochemical and medicinal chemistry research, where precise functionalization is required. High purity and consistent quality ensure reliable performance in synthetic applications.

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine structure

1805066-19-6 structure

Product Name:2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine

CAS No:1805066-19-6

MF:C₈H₇ClF₂N₂O₂

MW:236.603187799454

CID:4897229

Update Time:2025-06-29

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine
- Inchi： 1S/C8H7ClF2N2O2/c1-4-6(3-9)12-5(8(10)11)2-7(4)13(14)15/h2,8H,3H2,1H3
- InChI Key： CQHXKNDDYHPYBJ-UHFFFAOYSA-N
- SMILES： ClCC1C(C)=C(C=C(C(F)F)N=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 2.1
Topological Polar Surface Area: 58.7

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029018244-250mg	2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine	1805066-19-6	95%	250mg	$1,068.20	2022-04-01
Alichem	A029018244-500mg	2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine	1805066-19-6	95%	500mg	$1,769.25	2022-04-01
Alichem	A029018244-1g	2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine	1805066-19-6	95%	1g	$2,923.95	2022-04-01

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine Related Literature

1. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805066-19-6)

2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805066-19-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, difluoromethyl, and nitro groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine is particularly noteworthy. The presence of the chloromethyl group imparts reactivity and functional versatility, while the difluoromethyl moiety contributes to metabolic stability and pharmacokinetic properties. The nitro group, a common functional group in many bioactive molecules, enhances the compound's electronic and steric properties, potentially influencing its biological activity.

Recent studies have highlighted the potential of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt cellular processes such as DNA replication and protein synthesis.

The pharmacokinetic profile of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine has been extensively studied to optimize its therapeutic potential. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake, while the presence of the difluoromethyl group enhances metabolic stability, prolonging its half-life in vivo.

To further explore the therapeutic applications of 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating viral infections and cancer. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-3-methyl-4-nitropyridine (CAS No. 1805066-19-6) represents a promising lead compound in the development of novel therapeutics. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.